![molecular formula C10H12FNO2 B1439073 N-[2-(3-fluorophenoxy)ethyl]acetamide CAS No. 1172811-59-4](/img/structure/B1439073.png)
N-[2-(3-fluorophenoxy)ethyl]acetamide
Overview
Description
N-[2-(3-fluorophenoxy)ethyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as FPEA and is synthesized through a specific method.
Scientific Research Applications
Chemical Reactivity and Synthetic Utility
N-[2-(3-fluorophenoxy)ethyl]acetamide is a compound of interest due to its role as an intermediate in the synthesis of heterocyclic systems. Its chemical reactivity has been explored for creating synthetically useful and novel heterocyclic compounds. Such compounds have applications in various fields, including medicinal chemistry, where they may serve as building blocks for pharmacologically active molecules (Gouda et al., 2015).
Environmental Impact and Degradation Pathways
Research on related acetamide derivatives has provided insights into their environmental fate, degradation pathways, and potential toxicity. Advanced Oxidation Processes (AOPs) have been studied for their effectiveness in breaking down acetamide compounds in aquatic environments, leading to various by-products. Understanding these pathways is crucial for assessing the environmental impact and for the development of treatment technologies to mitigate potential hazards (Qutob et al., 2022).
Medicinal Chemistry and Pharmacological Activities
This compound derivatives have been investigated for their pharmacological activities. Phenoxy acetamide and its derivatives, such as chalcone, indole, and quinoline, have been explored as therapeutic candidates in medicinal chemistry. These investigations aim to design and develop new pharmaceutical compounds with improved safety and efficacy profiles, enhancing life quality through better disease management (Al-Ostoot et al., 2021).
Properties
IUPAC Name |
N-[2-(3-fluorophenoxy)ethyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO2/c1-8(13)12-5-6-14-10-4-2-3-9(11)7-10/h2-4,7H,5-6H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CIVRAJXNCXZDEL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCOC1=CC(=CC=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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